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Compound of Interest

Compound Name: 1,1-Diphenyl-1-propanol

Cat. No.: B3053186 Get Quote

An In-depth Technical Guide to 1,1-Diphenyl-1-propanol: Chemical Properties and Structure

Introduction
1,1-Diphenyl-1-propanol (CAS No. 5180-33-6) is a tertiary alcohol characterized by the

presence of two phenyl groups and an ethyl group attached to a central carbinol carbon.[1] This

aryl-substituted propanol is a significant building block in organic synthesis.[1] Its utility stems

from its versatile reactivity and the prevalence of its structural motif in various biologically active

molecules.[1] It serves as a crucial precursor for a range of chemical transformations and is

particularly valued in the development of chiral ligands and pharmaceuticals.[1] This document

provides a comprehensive overview of its chemical properties, structure, synthesis, and

reactivity for researchers, scientists, and drug development professionals.

Chemical Structure and Identification
The structural identity of 1,1-Diphenyl-1-propanol is well-defined by various chemical

identifiers.

Caption: 2D Chemical Structure of 1,1-Diphenyl-1-propanol.

Table 1: Chemical Identifiers for 1,1-Diphenyl-1-propanol
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Identifier Value Reference

IUPAC Name 1,1-diphenylpropan-1-ol [2]

CAS Number 5180-33-6 [1][3][4]

Molecular Formula C₁₅H₁₆O [1][3][4]

SMILES
CCC(C1=CC=CC=C1)

(C2=CC=CC=C2)O
[2]

InChI

InChI=1S/C15H16O/c1-2-

15(16,13-9-5-3-6-10-13)14-11-

7-4-8-12-14/h3-

12,16H,2H2,1H3

[2]

InChIKey
OIYMUIUXMYAXIX-

UHFFFAOYSA-N
[1][2]

Physicochemical Properties
1,1-Diphenyl-1-propanol is a colorless to pale yellow solid.[3] A summary of its key

physicochemical properties is provided below.

Table 2: Physicochemical Properties of 1,1-Diphenyl-1-propanol

Property Value Reference

Molecular Weight 212.29 g/mol [1][2][3]

Boiling Point 342.6°C at 760 mmHg [3]

Melting Point 59-62 °C [5]

Density 1.06 g/cm³ [3]

Flash Point 143.3°C [3]

Refractive Index 1.572 [3]

LogP 3.33250 [3]

Topological Polar Surface Area 20.2 Å² [2]
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Synthesis and Experimental Protocols
The primary synthetic route for 1,1-Diphenyl-1-propanol is the Grignard reaction.[1] This

classic carbon-carbon bond-forming reaction involves the nucleophilic addition of an

organomagnesium halide to a carbonyl compound.[1]

Grignard Reaction Protocol
The synthesis of 1,1-Diphenyl-1-propanol is typically achieved through the reaction of

phenylmagnesium bromide (a Grignard reagent) with propiophenone.[1]

Experimental Workflow:

Formation of the Grignard Reagent: Phenylmagnesium bromide is prepared by reacting

bromobenzene with magnesium turnings in an anhydrous ether solvent, such as diethyl

ether or tetrahydrofuran (THF). This reaction must be carried out under strictly anhydrous

conditions to prevent the quenching of the Grignard reagent.

Nucleophilic Addition: The prepared phenylmagnesium bromide solution is then added

dropwise to a solution of propiophenone, also in an anhydrous ether solvent. The reaction is

typically maintained at a low temperature (0–5°C) to control the exothermic reaction and

minimize the formation of byproducts.[1] The nucleophilic phenyl group from the Grignard

reagent attacks the electrophilic carbonyl carbon of propiophenone, leading to the formation

of a tetrahedral magnesium alkoxide intermediate.[1]

Acidic Workup: Upon completion of the reaction, the mixture is quenched by the careful

addition of a weak acid, such as a saturated aqueous solution of ammonium chloride or

dilute hydrochloric acid. This step protonates the magnesium alkoxide intermediate to yield

the final tertiary alcohol product, 1,1-Diphenyl-1-propanol, and water-soluble magnesium

salts.[1]

Purification: The organic layer is separated, washed, dried over an anhydrous salt (e.g.,

sodium sulfate), and the solvent is removed under reduced pressure. The crude product can

be further purified by recrystallization or column chromatography.
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Caption: Workflow for the Synthesis of 1,1-Diphenyl-1-propanol via Grignard Reaction.

Reactivity and Stability
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1,1-Diphenyl-1-propanol exhibits reactivity typical of a tertiary alcohol. The presence of the

two phenyl groups provides steric hindrance around the hydroxyl group, which can influence its

reactivity.

Stability: The compound is stable under recommended storage conditions.

Incompatible Materials: It should be kept away from strong oxidizing agents.

Hazardous Decomposition Products: Combustion may produce carbon oxides.

Spectroscopic Analysis
Spectroscopic techniques are essential for the structural elucidation and purity assessment of

1,1-Diphenyl-1-propanol.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show signals

corresponding to the aromatic protons of the two phenyl rings, a quartet for the methylene

protons of the ethyl group, a triplet for the methyl protons of the ethyl group, and a singlet for

the hydroxyl proton.

¹³C NMR Spectroscopy: The carbon NMR spectrum will display distinct signals for the

carbinol carbon, the carbons of the two phenyl rings (with different signals for the ipso, ortho,

meta, and para carbons), and the two carbons of the ethyl group.

Infrared (IR) Spectroscopy: The IR spectrum will be characterized by a broad absorption

band in the region of 3200-3600 cm⁻¹ due to the O-H stretching of the hydroxyl group.

Strong absorptions corresponding to C-H stretching of the aromatic rings and aliphatic chain,

as well as C=C stretching of the aromatic rings, will also be present.

Applications in Research and Development
1,1-Diphenyl-1-propanol and its derivatives are valuable in several areas of chemical

research:

Pharmaceutical Intermediates: The rigid diphenyl structure serves as a useful scaffold in

medicinal chemistry for the synthesis of various biologically active molecules.[1] Derivatives

have been investigated for a range of pharmaceutical applications.[1][6]
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Asymmetric Catalysis: The structure of 1,1-Diphenyl-1-propanol makes it a precursor for

the development of chiral ligands used in asymmetric catalysis, such as in the

enantioselective reduction of ketones.[1]

Organic Synthesis: It is a versatile starting material for the synthesis of various derivatives,

including halogenated compounds and carbamates.[1]

Safety and Handling
1,1-Diphenyl-1-propanol is classified as harmful if swallowed, causes skin irritation, and

causes serious eye damage.[2] It may also cause respiratory irritation.

Handling: Use in a well-ventilated area. Avoid formation of dust and aerosols. Wash hands

thoroughly after handling.

Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and face

protection.

Storage: Keep the container tightly closed in a dry and well-ventilated place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1,1-Diphenyl-1-propanol chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3053186#1-1-diphenyl-1-propanol-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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